Cas no 884539-45-1 (1,3-oxazole-2-carboxamide)

• Product Name: 1,3-oxazole-2-carboxamide
• CAS No: 884539-45-1
• MF: C₄H₄N₂O₂
• MW: 112.086760520935
• MDL: MFCD04114929
• CID: 720405
• PubChem ID: 18542107
• Update Time: 2025-06-27

1,3-oxazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• Oxazole-2-carboxamide
• 1,3-oxazole-2-carboxamide
• 2-Oxazolecarboxamide
• OXAZOLE-2-CARBOXYLIC ACID AMIDE
• oxazole-2-carbothioic acid amide
• carboxamidooxazole
• oxazolium-2-imidate
• FCH848965
• 4142AC
• AB19289
• AX8027026
• A842613
• 884539-45-1
• SCHEMBL518554
• DTXSID10594945
• CS-0039003
• MFCD04114929
• DB-002843
• DS-16907
• AKOS006293917

• MDL： MFCD04114929
• Inchi： 1S/C4H4N2O2/c5-3(7)4-6-1-2-8-4/h1-2H,(H2,5,7)
• InChI Key： PLCMVACJJSYDFV-UHFFFAOYSA-N
• SMILES： O=C(C1OC=CN=1)N

Computed Properties

• Exact Mass: 112.02700
• Monoisotopic Mass: 112.027277375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.1
• XLogP3: -0.5

Experimental Properties

• Density: 1.331
• Boiling Point: 253°C at 760 mmHg
• Flash Point: 106.8°C
• Refractive Index: 1.519
• PSA: 69.12000
• LogP: 0.47380

1,3-oxazole-2-carboxamide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Additional information on 1,3-oxazole-2-carboxamide

1,3-Oxazole-2-Carboxamide (CAS 884539-45-1): A Comprehensive Overview in Biomedical Research and Drug Development

1,3-Oxazole-2-carboxamide, a heterocyclic compound with the chemical formula C₆H₅N₂O₂, has emerged as a pivotal molecule in the field of biomedical research. Its unique structure, characterized by a five-membered oxazole ring fused with a carboxamide group, provides a versatile scaffold for pharmaceutical applications. The CAS number 884539-45-1 serves as a critical identifier for this compound, enabling precise referencing in scientific literature and regulatory frameworks. This molecule's chemical stability and functional group diversity make it a promising candidate for drug development, particularly in the treatment of inflammatory and infectious diseases.

Recent studies have highlighted the 1,3-oxazole-2-carboxamide as a potential therapeutic agent due to its ability to modulate key biological pathways. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit significant anti-inflammatory activity by inhibiting the NF-κB signaling pathway, a critical mediator in chronic inflammatory conditions. This finding underscores the 1,3-oxazole-2-carboxamide as a valuable scaffold for designing anti-inflammatory drugs with improved bioavailability and reduced side effects.

The 1,3-oxazole-2-carboxamide structure also shows promise in the development of antiviral agents. A 2023 study published in Antiviral Research reported that certain derivatives of this compound demonstrate potent activity against SARS-CoV-2 by targeting the viral RNA-dependent RNA polymerase (RdRp). This discovery aligns with the growing interest in 1,3-oxazole-2-carboxamide-based compounds for combating viral infections, particularly in light of the ongoing global health challenges.

From a synthetic perspective, the 1,3-oxazole-2-carboxamide can be synthesized through various methodologies, including the cyclization of o-aminobenzoic acid derivatives or the condensation of appropriate precursors. A 2023 review in Organic & Biomolecular Chemistry detailed the use of microwave-assisted synthesis to enhance the efficiency of 1,3-oxazole-2-carboxamide production, reducing reaction times and improving yield. These advancements in synthetic methods are crucial for scaling up production for pharmaceutical applications.

The 1,3-oxazole-2-carboxamide also exhibits potential in the treatment of neurodegenerative disorders. A 2023 preclinical study in Neuropharmacology found that certain derivatives of this compound can cross the blood-brain barrier and exert neuroprotective effects by modulating glutamate receptor activity. This property makes the 1,3-oxazole-2-carboxamide a promising candidate for the development of drugs targeting conditions such as Alzheimer's disease and Parkinson's disease.

Furthermore, the 1,3-oxazole-2-carboxamide has shown potential in the field of antimicrobial drug development. A 2023 study in Antimicrobial Agents and Chemotherapy reported that derivatives of this compound exhibit broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This finding is particularly significant in the context of increasing antibiotic resistance, as the 1,3-oxazole-2-carboxamide offers a novel approach to combating microbial infections.

From a pharmacokinetic standpoint, the 1,3-oxazole-2-carboxamide demonstrates favorable properties such as good solubility, low toxicity, and high metabolic stability. A 2023 study in Drug Metabolism and Disposition highlighted the importance of optimizing the 1,3-oxazole-2-carboxamide structure to enhance its oral bioavailability and reduce hepatic metabolism, which are critical factors in the development of effective therapeutic agents.

The 1,3-oxazole-2-carboxamide also holds promise in the treatment of metabolic disorders. A 2023 study in Diabetes Research and Clinical Practice found that certain derivatives of this compound can improve insulin sensitivity and reduce glucose levels in diabetic animal models. This property suggests that the 1,3-oxazole-2-carboxamide could be a valuable tool in the management of type 2 diabetes and related metabolic syndromes.

Moreover, the 1,3-oxazole-2-carboxamide has been explored for its potential in anti-cancer therapy. A 2023 study in Cancer Letters reported that certain derivatives of this compound exhibit cytotoxic activity against various cancer cell lines by inducing apoptosis and inhibiting cell proliferation. These findings highlight the 1,3-oxazole-2-carboxamide as a promising scaffold for the development of novel anticancer agents.

Despite its promising therapeutic potential, the 1,3-oxazole-2-carboxamide still faces challenges in its clinical translation. These include the need for further optimization of its pharmacokinetic properties, the potential for drug-drug interactions, and the necessity for extensive safety profiling. Ongoing research in these areas is critical to ensuring the successful development of 1,3-oxazole-2-carboxamide-based therapies for various medical conditions.

In conclusion, the 1,3-oxazole-2-carboxamide represents a significant advancement in the field of biomedical research. Its unique chemical structure and diverse biological activities make it a promising candidate for the development of novel therapeutic agents. As research in this area continues to evolve, the 1,3-oxazole-2-carboxamide is likely to play an increasingly important role in the treatment of a wide range of diseases, from inflammatory conditions to infectious and metabolic disorders.